2-(1-Methyl-1H-imidazol-4-yl)ethanamine bis(4-methylbenzenesulfonate)

• Molecular Formula: C20H27N3O6S2
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 4-methylbenzenesulfonic acid;2-(1-methylimidazol-4-yl)ethanamine
• InChI: InChI=1S/2C7H8O3S.C6H11N3/c2*1-6-2-4-7(5-3-6)11(8,9)10;1-9-4-6(2-3-7)8-5-9/h2*2-5H,1H3,(H,8,9,10);4-5H,2-3,7H2,1H3
• InChI Key: UUVPCVUVNODPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.CN1C=C(N=C1)CCN

Description

2-(1-Methyl-1H-imidazol-4-yl)ethanamine bis(4-methylbenzenesulfonate) is a useful research compound. Its molecular formula is C20H27N3O6S2 and its molecular weight is 469.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium 4-methylbenzenesulfonate (625.1 g), 4-methylbenzenesulfonic acid hydrate (406.6 g), 1,4-dioxan (9.38 litres) and water (625 ml) was heated at reflux (ca. 90° C.) for 2.5 h. when the reaction was complete by nmr. The reaction mixture was concentrated by distillation at atmospheric pressure collecting 7.03 litres. The concentrate was allowed to cool to ca. 77° C., and IMS-G (1.56 litres) was added. The resulting bright solution was allowed to cool and was seeded with [2-(1-methyl-1H-imidazol-4-yl)ethyl]amine bis(4-methylbenzenesulfonate) (0.625 g) at ca. 54° C. The suspension was allowed to cool to ca. 22° C. and aged for 40 min. The solid was filtered off and washed successively with 1,4-dioxan-IMS (3:1, 1.25 litres), and then 1,4-dioxan (2×1.25 litres), pulled dry and dried in vacuo at ca. 50° C. to yield the title compound, 866.3 g.